Cas no 65934-74-9 (4-Methyl-3-(trifluoromethyl)aniline)

• Product Name: 4-Methyl-3-(trifluoromethyl)aniline
• CAS No: 65934-74-9
• MF: C₈H₈F₃N
• MW: 175.151032447815
• MDL: MFCD01631582
• CID: 58410
• PubChem ID: 24879609
• Update Time: 2025-06-11

4-Methyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methylbenzotrifluoride
• 4-Methyl-3-(trifluoromethyl)aniline
• 3-Trifluoromethyl-p-toluidine
• 3-(Trifluoromethyl)-4-methylaniline
• 4-methyl-5-trifluoromethylaniline
• (4-Methyl-3-trifluoromethylphenyl)amine
• 4-Amino-2-trifluoromethyltoluene
• 4-Methyl-3-(trifluoromethyl)benzenamine
• 4-Methyl-3-trifluoromethylaniline
• Benzenamine, 4-methyl-3-trifluoromethyl
• Benzenamine, 4-methyl-3-(trifluoromethyl)-
• 4-Methyl-5-(trifluoromethyl)aniline
• 4-METHYL-3-TRIFLUOROMETHYL-PHENYLAMINE
• 4-methyl-3-(trifluoromethyl)phenylamine
• PubChem4497
• KSC495K4H
• 4-methyl-3-tri
• 5-AMino-2-Methylbenzotrifluoride[4-Methyl-3-(trifluoroMethyl)aniline]
• 5-aMino-2-Methyl-trifluoroMethylphenyl
• DTXSID50372224
• AS-17280
• 4-methyl-3-(trifluoromethyl)benzenamine;4-Methyl-3-(trifluoromethyl)aniline
• CS-W017462
• AC-2328
• Z199532228
• J-516703
• FT-0653987
• A8917
• DNLFCUUSOAKKAH-UHFFFAOYSA-N
• 65934-74-9
• CL8446
• FT-0619984
• M2659
• SCHEMBL171825
• 4-methyl-3-trifluoromethyl-aniline
• 4-Methyl-3-(trifluoromethyl)aniline, 98%
• SY016125
• A8916
• MFCD01631582
• EN300-24723
• AKOS001407645
• AM62069
• 5-Amino-2-methylbenzotrifuoride;4-Methyl-3-trifluoromethylaniline
• DB-011378
• (4-Methyl-3-trifluoromethylphenyl)amine; 3-Trifluoromethyl-4-methylaniline; 4-Amino-2-trifluoromethyltoluene; 4-Methyl-3-(trifluoromethyl)aniline; 4-Methyl-3-(trifluoromethyl)benzenamine
• 626-514-0
• DTXCID10323257

• MDL： MFCD01631582
• Inchi： 1S/C8H8F3N/c1-5-2-3-6(12)4-7(5)8(9,10)11/h2-4H,12H2,1H3
• InChI Key： JBCDCYFEJQHTTA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C)N)(F)F
• BRN： 6776230

Computed Properties

• Exact Mass: 175.06100
• Monoisotopic Mass: 175.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Grayish yellow liquid.
• Density: 1.220 g/mL at 25 °C(lit.)
• Boiling Point: 204 °C(lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: n20/D 1.490(lit.)
• PSA: 26.02000
• LogP: 3.17720
• Solubility: Insoluble in water

4-Methyl-3-(trifluoromethyl)aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Methyl-3-(trifluoromethyl)aniline

4-Methyl-3-(Trifluoromethyl)Aniline: A Comprehensive Overview

4-Methyl-3-(Trifluoromethyl)Aniline, also known by its CAS Registry Number 65934-74-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure featuring a methyl group and a trifluoromethyl group attached to an aniline backbone, has garnered attention due to its potential in drug discovery, material science, and synthetic chemistry. Recent advancements in chemical synthesis and characterization techniques have further elucidated its properties and expanded its utility.

The molecular structure of 4-Methyl-3-(Trifluoromethyl)Aniline is defined by the presence of a benzene ring with two substituents: a methyl group at the para position and a trifluoromethyl group at the meta position relative to the amino group. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. The trifluoromethyl group, being electron-withdrawing, influences the reactivity of the compound in various reactions, while the methyl group provides steric hindrance and modulates electronic effects.

Recent studies have highlighted the role of 4-Methyl-3-(Trifluoromethyl)Aniline in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with enhanced thermal stability and mechanical properties. The compound's ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a key intermediate in constructing complex aromatic systems.

In the realm of pharmacology, 4-Methyl-3-(Trifluoromethyl)Aniline has shown promise as a lead compound for drug development. Its structural features allow for modulation of bioavailability and receptor binding affinity, making it a candidate for designing molecules targeting specific therapeutic areas. Recent computational studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders.

The synthesis of 4-Methyl-3-(Trifluoromethyl)Aniline typically involves multi-step processes that require precise control over reaction conditions. Traditional methods include Friedel-Crafts alkylation followed by nucleophilic substitution or direct arylation techniques using transition metal catalysts. However, recent advancements have introduced more efficient methodologies, such as microwave-assisted synthesis and continuous flow chemistry, which enhance yield and purity while reducing reaction times.

The physical properties of 4-Methyl-3-(Trifluoromethyl)Aniline, including its melting point, boiling point, and solubility characteristics, are critical for its application in different chemical processes. Experimental data indicate that the compound exhibits moderate solubility in common organic solvents and demonstrates thermal stability up to certain temperatures, making it suitable for high-temperature reactions.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4-Methyl-3-(Trifluoromethyl)Aniline. Results suggest that under specific conditions, the compound can undergo microbial degradation, though further research is needed to fully understand its environmental fate.

The demand for 4-Methyl-3-(Trifluoromethyl)Aniline continues to grow as new applications emerge across diverse industries. Its role as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals underscores its importance in modern chemical manufacturing. As research progresses, it is anticipated that this compound will find even more innovative uses, solidifying its position as a key player in contemporary chemistry.